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Compound of Interest

Compound Name:
Methyl L-asparaginate

monohydrochloride

Cat. No.: B555715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

Methyl L-asparaginate Monohydrochloride (CAS No. 57461-34-4). The information herein is

compiled for professionals in research and development who may handle this compound. Due

to the absence of a complete, formally issued Safety Data Sheet (SDS), this guide synthesizes

available data from chemical suppliers and information on analogous compounds to provide as

complete a safety profile as possible.

Chemical Identification and Properties
Methyl L-asparaginate monohydrochloride is the methyl ester hydrochloride salt of the

amino acid L-asparagine. It is commonly used in biochemical research and as a building block

in peptide synthesis.[1][2]

Table 1: Physicochemical Properties of Methyl L-asparaginate Monohydrochloride
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Property Value Source

CAS Number 57461-34-4 [3]

Molecular Formula C₅H₁₀N₂O₃·HCl [3]

Molecular Weight 182.61 g/mol [3][4]

Appearance White solid / crystalline powder [2][4]

Boiling Point 328.5°C at 760 mmHg [3]

Flash Point 198.1°C [3]

Storage Temperature -15°C to -20°C [3][5]

Purity ≥98% [5][6]

Hazard Identification and Classification
While a full GHS classification is not consistently available, aggregated data from suppliers

indicates that Methyl L-asparaginate Monohydrochloride should be handled as a substance

that can cause skin, eye, and respiratory irritation.[3][7] The analogous compound, L-Aspartic

acid β-methyl ester hydrochloride, is formally classified as causing skin irritation (Category 2),

serious eye irritation (Category 2A), and may cause respiratory irritation (Specific target organ

toxicity - single exposure, Category 3).[7]

Table 2: GHS Precautionary Statements
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[3][7]

P264 Wash skin thoroughly after handling.[3][7]

P271
Use only outdoors or in a well-ventilated area.[3]

[7]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3][7]

P302+P352
IF ON SKIN: Wash with plenty of water/soap.[3]

[7]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[3][7]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3][7]

P319 & P312 Get medical help if you feel unwell.[3][7]

P332+P317 & P313
If skin irritation occurs: Get medical help/advice.

[3][7]

P337+P313
If eye irritation persists: Get medical

advice/attention.[7]

P362+P364
Take off contaminated clothing and wash it

before reuse.[3][7]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[3]

P405 Store locked up.[3]

P501

Dispose of contents/container to an appropriate

treatment and disposal facility in accordance

with applicable laws and regulations.[3]
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Toxicological Data:

Specific quantitative toxicological data (e.g., LD50) for Methyl L-asparaginate
Monohydrochloride is not readily available. For the related compound L-asparagine, the oral

LD50 in rats is very high (> 16,000 mg/kg), suggesting low acute toxicity.[8] However, the

hydrochloride salt and the methyl ester functional group may alter the toxicological profile.

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN

166 or NIOSH standards).[9][10]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat.[3][11] Flame-resistant clothing may be appropriate depending on the experimental

context.[9][10]

Respiratory Protection: If dust is generated or ventilation is inadequate, a full-face respirator

with a particulate filter (e.g., N95 or P1) is necessary.[9][11]

Safe Handling Practices
Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of dust.[3][9][10]

Avoid formation of dust and aerosols.[3][10]

Avoid contact with skin and eyes.[3][10]

Wash hands thoroughly after handling.[7]

Use non-sparking tools to prevent ignition from electrostatic discharge.[3][10]
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Keep away from incompatible materials such as strong oxidizing agents.[12][13]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][9][10]

The recommended storage temperature is between -15°C and -20°C.[3][5]

Store away from foodstuff containers and incompatible materials.[3][10]

Accidental Release and First Aid Measures
Accidental Release
In the event of a spill:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Avoid dust formation.[10]

Wear appropriate PPE, including respiratory protection.

Collect the spilled material mechanically (e.g., sweep or vacuum) and place it in a suitable,

closed container for disposal.[10]

Do not let the chemical enter drains.[11]

First Aid
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[3][7]

In Case of Skin Contact: Immediately wash with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical

attention.[3][7]
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In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[7] Remove

contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek

medical attention.[3][7]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[7]

Fire-Fighting and Disposal Measures
Fire-Fighting

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[9]

Specific Hazards: The compound is combustible.[14] Thermal decomposition can lead to the

release of irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide

(CO), carbon dioxide (CO2), and hydrogen chloride gas.[12]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[9][14]

Disposal
Dispose of the compound and its container at an approved waste disposal facility.[3]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.

Experimental Protocols and Workflows
General Synthetic Protocol
A common method for the synthesis of amino acid methyl ester hydrochlorides involves the

reaction of the amino acid with methanol in the presence of trimethylchlorosilane at room

temperature.[15][16] The reaction is monitored by thin-layer chromatography (TLC), and upon

completion, the solvent is evaporated to yield the product.[15][16] This one-step reaction is

valued for its mild conditions and high yields.[15][16]

Diagram 1: General Workflow for Synthesis
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Caption: General workflow for the synthesis of amino acid methyl ester hydrochlorides.

Safe Handling Workflow
The following diagram illustrates a logical workflow for safely managing Methyl L-
asparaginate Monohydrochloride from receipt to disposal.
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Diagram 2: Safe Handling Workflow
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Caption: Logical workflow for the safe handling of Methyl L-asparaginate
Monohydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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